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Compound of Interest

Compound Name: 7-Oxooctanoic acid

Cat. No.: B082073

Essential Safety and Handling Guide for 7-
Oxooctanoic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 7-Oxooctanoic acid. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Hazard Identification and Quantitative Data

7-Oxooctanoic acid is an organic acid that requires careful handling due to its irritant
properties.[1] It can cause skin and eye irritation, and may lead to respiratory irritation if
inhaled.[1] Adherence to the safety protocols outlined below is crucial for minimizing risks.

Physical and Chemical Properties

Property Value

Molecular Formula CsH1403

Molecular Weight 158.19 g/mol

Melting Point 27-29 °C

Boiling Point 160-162 °C at 4 mmHg
GHS Hazard Statements H315, H319, H335
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Source: PubChem CID 26464[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent contact and exposure when handling 7-Oxooctanoic
acid.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[2][3]

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[3] Inspect
gloves for any damage before use.[2]

e Body Protection: A lab coat or a chemical-resistant apron is required.[3] For larger quantities
or when there is a significant risk of splashing, consider additional protective clothing.[4]

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhaling dust or vapors.[3][5]

/Il Invisible nodes and edges to align the final arrow align_node [shape=point, width=0,
height=0, style=invis]; eye -> align_node [style=invis]; hand -> align_node [style=invis]; body ->
align_node [style=invis]; respiratory -> align_node [style=invis]; align_node -> end
[color="#5F6368"]; } mend Caption: Required Personal Protective Equipment Workflow.

Operational Plan: Step-by-Step Handling Procedure
e Preparation:

o Ensure a chemical fume hood is operational.[5]

o Verify that an emergency eyewash station and safety shower are accessible.[4]

o Prepare all necessary equipment and reagents before handling the acid.
e Handling:

o Conduct all work with 7-Oxooctanoic acid inside a chemical fume hood to minimize
inhalation exposure.[3]
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o Avoid direct contact with skin, eyes, and clothing.[2]

o When diluting, always add the acid slowly to water, never the other way around, to prevent
a potentially dangerous exothermic reaction.[3]

e Storage:

o Store 7-Oxooctanoic acid in a tightly closed, original container in a cool, dry, and well-
ventilated area.[2][5]

o Store below eye level.[4]

o Segregate from bases and incompatible materials.[6] Organic acids should be stored
separately from inorganic and oxidizing acids.[6]

Emergency Procedures: Spill and Exposure
Response

Spill Response Protocol

o Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate
ventilation.[3]

o Containment: For small spills, use an inert absorbent material like vermiculite or sand to
contain the spill.[3] Do not use combustible materials such as sawdust.[3]

o Collection: Carefully collect the absorbed material and place it into a labeled, sealed
container for hazardous waste disposal.[3]

» Decontamination: Clean the spill area with a suitable decontamination solution.[3]

o Disposal: Dispose of all contaminated materials as hazardous waste through your
institution's environmental health and safety (EHS) office.[3]

First Aid for Exposure

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water.[2] Seek medical attention if irritation persists.[2]
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[2] Seek immediate medical attention.[2]

 Inhalation: Move the individual to fresh air.[2] If breathing is difficult, provide oxygen. Seek
medical attention.[2]

« Ingestion: Do not induce vomiting.[2] Rinse the mouth with water and seek immediate
medical attention.[2]

Disposal Plan: Step-by-Step Neutralization and
Disposal

As a corrosive organic acid, 7-Oxooctanoic acid waste must be neutralized before disposal.

Experimental Protocol for Neutralization

Preparation:

o Perform the entire procedure in a chemical fume hood.

o Prepare a large, corrosion-resistant container (e.g., a polyethylene bucket) with cold water.

[3]

Dilution:

o Slowly and cautiously add the 7-Oxooctanoic acid waste to the water, aiming for a
dilution ratio of at least 1:10 (one part acid to ten parts water).[3]

o Crucially, never add water to the acid.[3]

Neutralization:

o While stirring gently, gradually add a weak base, such as sodium bicarbonate (baking
soda) or a dilute solution of sodium hydroxide, to the diluted acid solution.[3]

pH Monitoring:

o Continuously monitor the pH of the solution using a pH meter or pH indicator strips.[3]
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o The target pH for neutralization is between 6.0 and 8.0.[3]

e Final Disposal:

o Once the pH is stable within the acceptable range, the neutralized solution can typically be
disposed of down the drain with a large amount of water (at least 20 parts water to one
part neutralized solution), in accordance with local regulations.[3]

o Always consult your institution's EHS guidelines for final approval of drain disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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